1-Tosyl-1H-pyrrole-3-carbaldehyde
Overview
Description
1-Tosyl-1H-pyrrole-3-carbaldehyde is a chemical compound with the molecular formula C12H11NO3S . It has an average mass of 249.286 Da and a monoisotopic mass of 249.045959 Da .
Synthesis Analysis
The synthesis of pyrroles, including 1-Tosyl-1H-pyrrole-3-carbaldehyde, can be achieved through various methods. One such method involves the Paal-Knorr pyrrole condensation of 2,5-dimethoxytetrahydrofuran with various amines and sulfonamines in water in the presence of a catalytic amount of iron (III) chloride . Another method involves a Cu/ABNO-catalyzed aerobic oxidative coupling of diols and a broad range of primary amines . A sequential multi-component method for the synthesis of N-arylpyrrole-3-carbaldehydes has also been developed. This reaction involves a proline-catalyzed direct Mannich reaction-cyclization sequence between succinaldehyde and in situ generated Ar/HetAr/indolyl-imines, followed by IBX-mediated oxidative aromatization in one-pot operation .Chemical Reactions Analysis
The chemical reactions involving 1-Tosyl-1H-pyrrole-3-carbaldehyde are diverse. For instance, it can undergo a Cu/ABNO-catalyzed aerobic oxidative coupling with diols and a broad range of primary amines . In another reaction, it can participate in a sequential multi-component reaction involving a proline-catalyzed direct Mannich reaction-cyclization sequence followed by IBX-mediated oxidative aromatization .Physical And Chemical Properties Analysis
1-Tosyl-1H-pyrrole-3-carbaldehyde is a solid substance that can range in color from white to yellow to brown or gray . It has a molecular weight of 95.1 . The compound should be stored in a refrigerator and shipped at room temperature .Scientific Research Applications
Synthesis and Chemical Properties
- Development of Cascade Reactions : A study by Ni, Wang, and Tong (2016) demonstrates the application of 1-Tosyl-1H-pyrrole-3-carbaldehyde in cascade (3 + 2) annulation and aromatization reactions with bisnucleophiles, leading to the formation of thiophene and 1H-pyrrole products.
- Formation of Magnetic Clusters : Research by Giannopoulos et al. (2014) utilized a related compound, 1-methyl-1H-pyrrole-2-carbaldehyde, in the coordination of paramagnetic transition metal ions, forming high nuclearity {Mn(III)25} barrel-like clusters with magnetic properties.
Spectroscopic and Structural Analysis
- NMR Spectroscopy and DFT Calculations : Afonin et al. (2009) conducted studies using NMR spectroscopy and DFT calculations on 1-vinylpyrrole-2-carbaldehyde oxime, a compound structurally similar to 1-Tosyl-1H-pyrrole-3-carbaldehyde. This research provides insights into intramolecular hydrogen bonding effects.
Material Science and Catalysis
- Synthesis of Fluorinated Pyrroles : In the studies by Surmont et al. (2009), the synthesis of various new 3-fluorinated pyrroles, potentially relevant to the study of 1-Tosyl-1H-pyrrole-3-carbaldehyde, was explored.
Biomedical Research
- Bio-pharmacological Evaluation : Although not directly involving 1-Tosyl-1H-pyrrole-3-carbaldehyde, Battilocchio et al. (2013) synthesized a class of pyrrole derivatives with bio-pharmacological applications, indicating the potential of structurally similar compounds in medicinal chemistry.
Safety and Hazards
Mechanism of Action
Target of Action
1-Tosyl-1H-pyrrole-3-carbaldehyde is a chemical compound that is used as a precursor in the synthesis of biologically active molecules . It is particularly important in the synthesis of indole derivatives, which are prevalent in various alkaloids . These alkaloids have a wide range of biological activities and can interact with numerous targets in the body .
Mode of Action
It is known that the compound can undergo various chemical reactions to form complex molecules . These reactions can lead to changes in the compound’s structure, which can subsequently affect its interaction with its targets .
Biochemical Pathways
1-Tosyl-1H-pyrrole-3-carbaldehyde is involved in the synthesis of indole derivatives . Indole derivatives are known to affect various biochemical pathways in the body. They have been shown to exhibit antioxidant, antibiotic, anti-inflammatory, antimicrobial, anticancer, antihyperglycemic, protein kinase inhibitory, and anti-HIV activities . The exact pathways affected by 1-Tosyl-1H-pyrrole-3-carbaldehyde and its derivatives would depend on the specific derivative and its biological activity.
Result of Action
The molecular and cellular effects of 1-Tosyl-1H-pyrrole-3-carbaldehyde would depend on the specific indole derivative that it is used to synthesize. For example, indole derivatives have been shown to have various biological activities, including antioxidant, antibiotic, anti-inflammatory, antimicrobial, anticancer, antihyperglycemic, protein kinase inhibitory, and anti-HIV activities . These activities can result in a wide range of molecular and cellular effects.
properties
IUPAC Name |
1-(4-methylphenyl)sulfonylpyrrole-3-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO3S/c1-10-2-4-12(5-3-10)17(15,16)13-7-6-11(8-13)9-14/h2-9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJCPINMMJOQEOT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2C=CC(=C2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10438971 | |
Record name | 1-TOSYL-1H-PYRROLE-3-CARBALDEHYDE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10438971 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Tosyl-1H-pyrrole-3-carbaldehyde | |
CAS RN |
117954-70-8 | |
Record name | 1-TOSYL-1H-PYRROLE-3-CARBALDEHYDE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10438971 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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